Cas no 858230-17-8 (5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin)

• Product Name: 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin
• CAS No: 858230-17-8
• MF: C₂₄H₂₆N₂O₁₀
• MW: 502.470647335052
• CID: 5041278
• Update Time: 2025-06-18

5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin Chemical and Physical Properties

Names and Identifiers

• 5,5'',6,6''-Tetrakis(methoxymethoxy)-indigotin
• 3H-Indol-3-one, 2-[1,3-dihydro-5,6-bis(methoxymethoxy)-3-oxo-2H-indol-2-ylidene]-1,2-dihydro-5,6-bis(methoxymethoxy)-
• 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin

• Inchi： 1S/C24H26N2O10/c1-29-9-33-17-5-13-15(7-19(17)35-11-31-3)25-21(23(13)27)22-24(28)14-6-18(34-10-30-2)20(36-12-32-4)8-16(14)26-22/h5-8,25-26H,9-12H2,1-4H3
• InChI Key： RGIYFHQZPCNEIT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OCOC)C(OCOC)=C2)C(=O)C1=C1C(=O)C2=C(N1)C=C(OCOC)C(OCOC)=C2

Experimental Properties

• Solubility: Excess DCM

5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin

Introduction to 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin (CAS No. 858230-17-8) and Its Emerging Applications in Chemical Biology

The compound 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin, identified by the CAS number 858230-17-8, represents a structurally sophisticated derivative of indigotin, a naturally occurring blue pigment with a rich history in traditional medicine and modern chemistry. This tetra-substituted indigotin variant has garnered significant attention in recent years due to its unique chemical properties and promising applications in biochemical research and pharmaceutical development. The introduction of multiple methoxymethoxy groups into the indigotin framework enhances its solubility, stability, and reactivity, making it an attractive candidate for various synthetic and biological investigations.

Indigotin, a derivative of indirubin, has been extensively studied for its pharmacological effects, particularly in the context of anti-inflammatory and anti-cancer therapies. The structural modification of indigotin through the introduction of methoxymethoxy substituents at specific positions (5, 5', 6, and 6') has led to the development of 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin, which exhibits enhanced bioavailability and improved interaction with biological targets. This compound has been explored in several preclinical studies for its potential role in modulating cellular signaling pathways associated with diseases such as cancer and neurodegeneration.

Recent advancements in chemical biology have highlighted the importance of structurally diverse indigotin derivatives in drug discovery. The methoxymethoxy groups in 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin not only improve its solubility in aqueous media but also enhance its ability to cross biological membranes, thereby facilitating intracellular delivery. This property is particularly crucial for developing novel therapeutic agents that require efficient penetration into target tissues. The compound's stability under various pH conditions also makes it suitable for formulation as injectable solutions or oral formulations.

In the realm of medicinal chemistry, 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin has been investigated for its potential to inhibit kinases and other enzymes involved in tumor progression. Studies have demonstrated that this derivative can selectively bind to specific protein targets without significant off-target effects, reducing the risk of adverse reactions. The structural rigidity provided by the methoxymethoxy substituents allows for precise tuning of the compound's binding affinity and selectivity, making it an ideal scaffold for further derivatization.

The synthesis of 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxymethoxy groups at the desired positions on the indigotin core. These synthetic strategies not only enhance the efficiency of production but also allow for scalable manufacturing processes suitable for industrial applications.

Biological activity assays have revealed that 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin exhibits potent inhibitory effects on several key enzymes implicated in cancer metabolism. For instance, it has shown promise in inhibiting isocitrate dehydrogenase (IDH) isoforms, which are critical enzymes in the tricarboxylic acid (TCA) cycle. By modulating IDH activity, this compound can disrupt metabolic pathways that support tumor growth and survival. Additionally, preclinical studies have indicated that it may induce apoptosis in cancer cells while sparing healthy cells, suggesting a high therapeutic index.

The compound's ability to interact with DNA and modulate gene expression has also been explored. Researchers have observed that 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin can inhibit DNA methyltransferases (DNMTs), enzymes responsible for maintaining epigenetic silencing of genes. By inhibiting DNMTs, this derivative can reactivate silenced tumor suppressor genes and restore normal cellular function. This epigenetic mechanism offers a novel approach to cancer therapy compared to traditional chemotherapeutic agents that primarily target DNA replication or transcription.

Emerging evidence suggests that 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin may also have applications beyond oncology. Studies have indicated its potential role in treating neurodegenerative diseases such as Alzheimer's disease by inhibiting beta-secretase activity—a key enzyme involved in amyloid-beta peptide production. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for developing treatments targeting central nervous system disorders.

The development of novel analytical techniques has enabled researchers to gain deeper insights into the pharmacokinetic properties of 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been particularly useful for characterizing its metabolic pathways and identifying potential drug-drug interactions. These analytical methods provide critical data for optimizing dosing regimens and ensuring safety during clinical trials.

The future prospects of 5,5',6,6'-Tetrakis(methoxymethoxy)-indigotin are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies such as structure-activity relationship (SAR) studies and computer-aided drug design (CADD), researchers can accelerate the development process and bring this innovative compound to patients who need it most.